[1-(Furan-2-yl)ethyl](pyridin-3-ylmethyl)amine

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 1-(furan-2-yl)-N-(pyridin-3-ylmethyl)ethanamine
• InChI: InChI=1S/C12H14N2O/c1-10(12-5-3-7-15-12)14-9-11-4-2-6-13-8-11/h2-8,10,14H,9H2,1H3
• InChI Key: WPPFEGFOVYTKCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)NCC2=CN=CC=C2

Description

1-(Furan-2-yl)ethylamine is a heterocyclic amine comprising a furan ring (substituted at the 2-position) linked via an ethyl group to a secondary amine, which is further connected to a pyridine ring (substituted at the 3-position) through a methylene bridge. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Furan-2-yl)ethylamine typically involves the reaction of furan-2-carbaldehyde with pyridin-3-ylmethylamine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium triacetoxyborohydride or sodium cyanoborohydride in an appropriate solvent like methanol or ethanol .

Industrial Production Methods

This would include optimizing reaction conditions, using continuous flow reactors, and ensuring high purity and yield through purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

1-(Furan-2-yl)ethylamine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The pyridine ring can be reduced to piperidine derivatives under hydrogenation conditions.

Substitution: The amine group can participate in nucleophilic substitution reactions to form amides or other derivatives

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with a palladium or platinum catalyst.

Substitution: Acyl chlorides or anhydrides in the presence of a base like triethylamine

Major Products

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Piperidine derivatives.

Substitution: Amides and other substituted amine derivatives

Scientific Research Applications

Chemistry

In organic synthesis, 1-(Furan-2-yl)ethylamine serves as a building block for the synthesis of more complex molecules.

Biology and Medicine

Its structure suggests it could interact with various biological targets, making it a candidate for further pharmacological studies .

Industry

In the materials science field, 1-(Furan-2-yl)ethylamine can be used in the synthesis of polymers and other materials with specific properties. Its ability to undergo various chemical reactions makes it versatile for industrial applications .

Mechanism of Action

The mechanism by which 1-(Furan-2-yl)ethylamine exerts its effects is not fully understood. its structure suggests it could interact with enzymes or receptors in biological systems. The furan and pyridine rings may facilitate binding to specific molecular targets, influencing biological pathways .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Substituted Pyridine-Furan Amines

N-[1-(Furan-2-yl)ethyl]-6-methylpyridin-3-amine (CAS: 1529695-81-5)

• Structure : Differs by a 6-methyl substituent on the pyridine ring.

1-(6-Fluoropyridin-3-yl)ethan-1-amine (CAS: 905587-45-3)

• Structure : Features a fluorine atom at the pyridine’s 6-position and lacks the furan-ethyl moiety.
• Properties : The electron-withdrawing fluorine alters electronic density, affecting binding interactions in biological systems. Molecular weight (140.16 g/mol) is lower than the target compound, influencing solubility .

1-{Furo[3,2-c]pyridin-2-yl}ethan-1-amine

• Structure : Furan and pyridine rings are fused, creating a planar bicyclic system.
• Safety data remains unavailable .

Amines with Extended Alkyl Chains or Aromatic Groups

(1-Furan-2-yl-ethyl)-(1-phenyl-but-3-enyl)-amine (CAS: 436088-63-0)

• Structure : Contains a phenyl-but-3-enyl chain instead of pyridinemethyl.
• Properties : The phenyl group and unsaturated bond increase molecular weight (241.33 g/mol) and reactivity, possibly leading to polymerization or oxidation instability .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
[Target Compound]	Not explicitly given	~230–250 (estimated)	Pyridin-3-ylmethyl, furan-2-ylethyl
N-[1-(Furan-2-yl)ethyl]-6-methylpyridin-3-amine	C₁₃H₁₆N₂O	216.28	6-methylpyridine
1-(6-Fluoropyridin-3-yl)ethan-1-amine	C₇H₉FN₂	140.16	6-fluoropyridine
(1-Furan-2-yl-ethyl)-(1-phenyl-but-3-enyl)-amine	C₁₆H₁₉NO	241.33	Phenyl-but-3-enyl

Biological Activity

The compound 1-(Furan-2-yl)ethylamine is an organic molecule that combines a furan ring and a pyridine ring, presenting unique chemical properties that make it a subject of interest in medicinal chemistry. This article reviews the biological activities of this compound, focusing on its potential applications in pharmaceuticals, particularly in antimicrobial and anticancer therapies.

Chemical Structure and Properties

The molecular formula of 1-(Furan-2-yl)ethylamine is $C_{12}H_{14}N_2O$, with a molecular weight of approximately 218.25 g/mol. The structural features include:

• Furan Ring : A five-membered aromatic ring containing oxygen.
• Pyridine Ring : A six-membered aromatic ring containing nitrogen.

These structural characteristics contribute to the compound's reactivity and biological interactions.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives featuring furan and pyridine rings have shown varying degrees of effectiveness against bacteria such as E. coli and S. aureus, as well as fungi like Candida albicans . The presence of heterocycles influences the antimicrobial activity, making this compound a candidate for further exploration in this area.

Compound	Target Organisms	Activity Level
1-(Furan-2-yl)ethyl](pyridin-3-ylmethyl)amine	E. coli, S. aureus, C. albicans	Moderate to High
1-(Thien-2-yl)ethyl](pyridin-3-ylmethyl)amine	B. subtilis, P. aeruginosa	Variable

Anticancer Activity

The anticancer potential of 1-(Furan-2-yl)ethylamine has been explored through various studies. Similar compounds have demonstrated cytotoxic effects against several cancer cell lines, including Hep-2 and P815, with IC50 values indicating significant growth inhibition . The mechanism of action may involve apoptosis induction and inhibition of specific kinases involved in cancer progression.

Cell Line	IC50 (µM)	Mechanism
Hep-2	3.25	Apoptosis Induction
P815	17.82	Growth Inhibition

The biological activity of 1-(Furan-2-yl)ethylamine can be attributed to its ability to interact with various biological macromolecules, such as proteins and nucleic acids. The binding affinity to specific receptors or enzymes modulates their activity, influencing cellular processes that lead to observed therapeutic effects .

Case Studies

Several studies have highlighted the potential of furan-containing compounds in drug development:

• Xia et al. (2022) reported that furan derivatives exhibited significant cytotoxicity against various cancer cell lines, suggesting a promising avenue for anticancer drug design .
• Fan et al. (2020) synthesized derivatives that showed autophagic effects without apoptosis in A549 cell lines, indicating a unique mechanism that could be exploited for therapeutic purposes .